Cas no 6892-68-8 (DTE)

• Product Name: DTE
• CAS No: 6892-68-8
• Molecular Formula: C₄H₁₀O₂S₂
• Molecular Weight: 154.2510
• MDL: MFCD00063750
• CID: 47058
• PubChem ID: 24894199

DTE Properties

Names and Identifiers

• Dithioerythritol
• DTE
• erythro-1,4-Dimercapto-2,3-butanediol
• Dithioerythritol DTE
• Dithioerythritol, Molecular Biology Grade DTE, Molecular Biology Grade
• 1,4-Dithioerythritol
• Clelands
• 1,4-Dimercapto-2,3-butanediol, erytho-Form
• 1,4-Dithioerythritol (DTE)
• 1004-Dithioerythritol
• DITHIOERYTHREITOL(RG)
• trans-1,4-Dimercaptobutane-2,3-diol
• DL-DITHIOERYTHRITOL (DTE)
• (2R,3S)-1,4-bis(sulfanyl)butane-2,3-diol
• Cleland’s reagent
• Dithioerythritol　(DTE)
• 2,3-Dihydroxy-1,4-butanedithiol
• 1,4-Dimercapto-2,3-butanediol
• Cleland's reagent
• (2R,3S)-1,4-DIMERCAPTOBUTANE-2,3-DIOL
• 2,3-Butanediol, 1,4-dimercapto-, (2R,3S)-rel-
• Cleland's Reagent;DTE
• R4SVL81GQI
• (2R,3S)-1,4-disulfanylbutane-2,3-diol
• (2R*,3S*)-1,4-dimercapto-2,3-butanediol
• erythro-2,3-Dihydroxy-1,4-butanedithiol
• Dithioerythritol, 99+%
• C4H10O2S2
• ERYTHRITOL, 1,4-DITHIO-
• Cleland inverted exclamation mark s reagent
• EINECS 229-998-8
• 1,4-Dithioerythritol, 99%
• D1320
• 1,4-Dithioerythritol, BioUltra, >=99.0% (RT)
• 3-01-00-02359 (Beilstein Handbook Reference)
• (2R*,3S*)-1,4-dimercaptobutane-2,3-diol
• CHEBI:17456
• 1,4-Dithioerythritol, BioReagent, for molecular biology, >=99.0%
• 2,3-Dihydroxy-1,4-dithiolbutane
• (R*,S*)-1,4-Dimercapto-2,3-butanediol
• CHEMBL1232391
• (2S,3R)-1,4-bis(sulfanyl)butane-2,3-diol
• 6892-68-8
• SCHEMBL78921
• HY-15916
• 2,3-Butanediol, 1,4-dimercapto-, (R*,S*)-
• AKOS015902817
• C00950
• 1,4-Dithioerythritol, >=99.0% (RT)
• BRN 1719756
• UNII-R4SVL81GQI
• ERYTHRO-1,4,-DIMERCAPTO-2,3-BUTANEDIOL
• DTU
• DTT
• 1,4-Dithioerythritol, BioXtra, >=99.0%
• VHJLVAABSRFDPM-ZXZARUISSA-N
• D89833
• NS00070540
• (R*,S*)-1,4-Dimercaptobutane-2,3-diol
• 2,3-Butanediol, 1,4-dimercapto-, (theta,S)-
• FS-4113
• A836288
• Q412701
• DTXSID40884341
• 1,4-Dithioerythritol, >=99.0%
• DB01692
• (2R,3S)-1,4-bis(sulfanyl)butane-2,3-diol;DTE
• Dithioerythreitol
• MFCD00063750
• rel-(2R,3S)-1,4-bis(sulfanyl)butane-2,3-diol
• DTXCID801023788
• 2,3Butanediol, 1,4dimercapto, (theta,S)
• Erythro2,3Dihydroxy1,4butanedithiol
• 2,3Butanediol, 1,4dimercapto, (R*,S*)
• 2,3Butanediol, 1,4dimercapto, (2R,3S)rel
• 1,4Dithioerythritol
• (R*,S*)1,4Dimercaptobutane2,3diol
• (R*,S*)1,4Dimercapto2,3butanediol
• 2,3Butanediol, 1,4dimercapto, (R*,S*) (9CI)
• 2,3-Butanediol, 1,4-dimercapto-, (R*,S*)-(9CI)
• Erythritol, 1,4dithio
• Erythro1,4Dimercapto2,3butanediol

• MDL： MFCD00063750
• InChIKey： VHJLVAABSRFDPM-ZXZARUISSA-N
• Inchi： 1S/C4H10O2S2/c5-3(1-7)4(6)2-8/h3-8H,1-2H2/t3-,4+
• SMILES： S([H])C([H])([H])[C@@]([H])([C@@]([H])(C([H])([H])S[H])O[H])O[H]
• BRN： 1719756

Computed Properties

• Exact Mass: 154.01200
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 154.012
• Heavy Atom Count: 8
• Complexity: 52
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 42.5

Experimental Properties

• LogP: -0.43220
• PSA: 118.06000
• Refractive Index: 1.5200 (estimate)
• Water Partition Coefficient: dissolution
• Boiling Point: 364.5°C at 760 mmHg
• Melting Point: 82-84 °C (lit.)
• Flash Point: 174.2±27.9 °C
• Solubility: H2O: 10 mg/mL, clear, colorless
• Color/Form: No data available
• PH: 4.0-6.0 (25℃, 0.1M in H2O)
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• Sensitiveness: Air Sensitive
• Density: 1.156 (estimate)

DTE Security Information

• Symbol:
• RTECS：KF2410000
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S37/39
• Risk Phrases：R22; R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：UN 3335
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：2-8°C
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes
• HazardClass：9
• FLUKA BRAND F CODES：3-10-13-23

DTE Customs Data

• HS CODE：29309070
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Other Chemical Reagents
• Other Chemical additives Functional Additives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Polyols